Cas no 2763911-69-7 (1-Acetyl-1-azaspiro[3.5]nonane-2-carboxylic acid)

• Product Name: 1-Acetyl-1-azaspiro[3.5]nonane-2-carboxylic acid
• CAS No: 2763911-69-7
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5960565
• PubChem ID: 165981840
• Update Time: 2025-06-12

1-Acetyl-1-azaspiro[3.5]nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-1-azaspiro[3.5]nonane-2-carboxylic acid
• 2763911-69-7
• EN300-37343631
• 1-Acetyl-1-azaspiro[3.5]nonane-2-carboxylic acid

• Inchi： 1S/C11H17NO3/c1-8(13)12-9(10(14)15)7-11(12)5-3-2-4-6-11/h9H,2-7H2,1H3,(H,14,15)
• InChI Key： FSYWDLLNDONMOW-UHFFFAOYSA-N
• SMILES： OC(C1CC2(CCCCC2)N1C(C)=O)=O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Acetyl-1-azaspiro[3.5]nonane-2-carboxylic acid

1-Acetyl-1-azaspiro[3.5]nonane-2-carboxylic acid (CAS No. 2763911-69-7): An Emerging Compound in Medicinal Chemistry

1-Acetyl-1-azaspiro[3.5]nonane-2-carboxylic acid (CAS No. 2763911-69-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro junction connecting two rings. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for drug design.

The chemical structure of 1-Acetyl-1-azaspiro[3.5]nonane-2-carboxylic acid features a nine-membered spirocyclic ring with an acetyl group and a carboxylic acid moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a versatile candidate for various pharmaceutical applications. Recent studies have highlighted the importance of spirocyclic compounds in drug discovery, particularly in the development of central nervous system (CNS) drugs, anti-inflammatory agents, and anticancer therapeutics.

In the context of CNS disorders, 1-Acetyl-1-azaspiro[3.5]nonane-2-carboxylic acid has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been shown to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neurodegeneration.

Beyond its neuroprotective properties, 1-Acetyl-1-azaspiro[3.5]nonane-2-carboxylic acid has also been investigated for its anti-inflammatory potential. In vitro studies have revealed that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. These findings suggest that 1-Acetyl-1-azaspiro[3.5]nonane-2-carboxylic acid may have therapeutic applications in conditions such as rheumatoid arthritis, inflammatory bowel disease, and multiple sclerosis.

In the realm of cancer research, 1-Acetyl-1-azaspiro[3.5]nonane-2-carboxylic acid has shown promising antiproliferative activity against several cancer cell lines. A study published in the journal Cancer Research demonstrated that this compound can induce apoptosis in human breast cancer cells by disrupting mitochondrial function and activating caspase-dependent signaling pathways. Additionally, it has been found to inhibit angiogenesis, a critical process for tumor growth and metastasis, by downregulating the expression of vascular endothelial growth factor (VEGF).

The pharmacokinetic profile of 1-Acetyl-1-azaspiro[3.5]nonane-2-carboxylic acid is another important aspect that has been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug candidate. Moreover, its low toxicity profile and lack of significant side effects in animal models suggest that it may have a favorable safety margin for clinical use.

In conclusion, 1-Acetyl-1-azaspiro[3.5]nonane-2-carboxylic acid (CAS No. 2763911-69-7) represents a promising compound with diverse therapeutic potential. Its unique structural features and multifaceted biological activities make it an attractive candidate for further investigation in various disease models. Ongoing research is expected to provide deeper insights into its mechanisms of action and pave the way for its clinical translation as a novel therapeutic agent.